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Compound of Interest

Compound Name: Idazoxan hydrochloride, (R)-

CAS No.: 89141-63-9

Cat. No.: B15190480

Get Quote

Executive Summary
(R)-Idazoxan hydrochloride (CAS: 79944-56-2) is a potent, selective

-adrenergic receptor antagonist and imidazoline

receptor ligand.[1][2] Inaccurate preparation of this compound frequently stems from failing to
account for the hydrochloride salt moiety during molarity calculations, leading to under-dosing
of the active free base by approximately 15%.

This guide provides a self-validating framework for preparing (R)-Idazoxan HCl solutions,

ensuring high-fidelity data in receptor binding assays (in vitro) and behavioral pharmacology (in

vivo).

Chemical Identity & Stoichiometry
The Core Challenge: Researchers often weigh the salt form (

) but calculate molarity based on the free base (
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), or vice versa. This protocol standardizes the calculation to the Salt Form to ensure the
weighed mass matches the target molarity.

Table 1: Physicochemical Constants
Property Value Notes

Compound Name (R)-Idazoxan Hydrochloride
Salt form (Standard

commercial supply)

CAS Number 79944-56-2 Specific to the (R)-HCl isomer

MW (Salt) 240.69 g/mol
Use this value for weighing

calculations

MW (Free Base) 204.23 g/mol Active moiety

Conversion Factor 0.85 Mass of Base / Mass of Salt

Solubility (Water) ~50–60 mg/mL
Highly soluble; suitable for

saline stocks

Solubility (DMSO) ~100 mg/mL
Preferred for long-term frozen

storage

The Universal Molarity Formula
To prepare a solution of specific molarity (

) using the hydrochloride salt:

Critical Insight: If your protocol requires a specific concentration of the Free Base (e.g., "10 µM

Active Drug"), you must adjust the weighed mass of the salt:

Workflow Visualization: Preparation Logic
The following diagram illustrates the decision tree for solvent selection and preparation,

ensuring stability and sterility.
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Start: Define Target Application

Step 1: Calculate Mass
(Use MW 240.69 g/mol)

Application Type?

In Vitro / Cell Culture

High Conc. Stock

In Vivo (Injection)

Direct Dissolution

Solvent: 100% DMSO
(Stock > 10 mM)

Solvent: Sterile Saline (0.9%)
or H2O

Aliquot & Store
(-20°C to -80°C)

Dilute into media
at use

Sterile Filtration
(0.22 µm PVDF/PES)

Use fresh if possible

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection. DMSO is preferred for high-concentration stocks

to prevent hydrolysis over long storage periods, while saline is used for immediate in vivo

application.
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Detailed Protocols
Protocol A: Preparation of 10 mM Stock Solution (5 mL)
Best for:In vitro assays, receptor binding, long-term storage. Solvent: DMSO (Dimethyl

sulfoxide) or

.

Calculate Mass:

Weighing: Weigh 12.03 mg of (R)-Idazoxan HCl into a sterile 15 mL polypropylene tube.

Dissolution: Add 5.0 mL of high-grade DMSO (or endotoxin-free water).

Note: Idazoxan HCl is hygroscopic. Close the stock vial immediately after weighing.

Mixing: Vortex for 30 seconds. The solution should be clear and colorless.

Validation: Visually inspect for particulates. If using water, check pH (target: 6.0–7.0).

Storage: Aliquot into 100 µL volumes in light-protective tubes. Store at -20°C (stable for 3

months) or -80°C (stable for 1 year).

Protocol B: Preparation of In Vivo Injectable Solution (10
mg/kg)
Best for: IP or SC injection in rodents. Solvent: 0.9% Saline (Physiological).

Scenario: You need to dose 5 rats (250g each) at 10 mg/kg (salt basis) with an injection volume

of 2 mL/kg.

Total Weight of Rats =

.

Total Drug Required =

.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Total Volume Required =

.

Safety Margin: Prepare 4.0 mL total volume to account for dead space.

Target Concentration:

.

Weighing: Weigh 20.0 mg of (R)-Idazoxan HCl.

Dissolution: Add 4.0 mL of sterile 0.9% saline.

Sterilization: Pass through a 0.22 µm syringe filter (PES membrane preferred for low protein

binding).

Administration: Inject immediately. Do not store diluted saline solutions for >24 hours.

Mechanism of Action & Biological Context
Understanding the pathway is crucial for interpreting data. Idazoxan blocks the negative

feedback loop mediated by

-autoreceptors.[3]
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Figure 2: Pharmacological Mechanism. Idazoxan antagonizes the

autoreceptor, preventing the negative feedback loop. This results in a net increase in synaptic
norepinephrine concentration.

Self-Validating Quality Control (QC)
To ensure experimental integrity, perform these checks before every assay:

The "Clear Vial" Test: Hold the solution against a black background with a focused light

source. Any turbidity or "shimmer" indicates incomplete dissolution or precipitation. Remedy:

Sonicate for 5 minutes at 40 kHz.

pH Check: (R)-Idazoxan HCl in water is slightly acidic. If the pH is < 5.0, it may cause

injection site irritation in vivo. Adjust carefully with dilute NaOH if necessary, but beware of

precipitating the free base if pH > 7.5.

Vehicle Control: Always run a vehicle-only control (e.g., DMSO/Saline match) to distinguish

drug effects from solvent toxicity, especially if using DMSO > 0.1% in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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